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Compound of Interest

Compound Name: 4-(2-Chlorophenyl)piperidin-2-one

Cat. No.: B14875880

Get Quote

Technical Monograph: 4-(2-Chlorophenyl)piperidin-2-one

Executive Summary & Chemical Identity
4-(2-Chlorophenyl)piperidin-2-one is a specialized heterocyclic scaffold belonging to the 4-

aryl-piperidin-2-one (δ-valerolactam) family. Unlike its more common 4-chlorophenyl isomer

(often associated with haloperidol intermediates), the 2-chlorophenyl variant serves as a critical

pharmacophore in the design of neurokinin-1 (NK1) receptor antagonists, calcium channel

blockers, and sigma receptor ligands. Its ortho-substitution pattern introduces specific steric

constraints that modulate receptor binding affinity and metabolic stability.
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Property Value Notes

IUPAC Name
4-(2-Chlorophenyl)piperidin-2-

one

Molecular Formula C₁₁H₁₂ClNO

Molecular Weight 209.67 g/mol
Calculated (C: 12.01, H: 1.01,

N: 14.01, O: 16.00, Cl: 35.45)

Exact Mass 209.0607 Monoisotopic

CAS Number
Not widely listed as

commodity;

See synthesis section for

access.[1]

Physical State Solid / Crystalline Powder

Predicted MP: 145–155 °C

(ortho-effect typically lowers

MP vs para)

Solubility DMSO, Methanol, DCM
Sparingly soluble in water due

to lipophilic aryl ring.

LogP (Predicted) ~1.8 – 2.1
Moderate lipophilicity suitable

for CNS penetration.

Structural Analysis & Stereochemistry
The molecule features a single chiral center at the C4 position of the piperidinone ring.

Chirality: The synthesis typically yields a racemate (RS). Enantioselective synthesis or chiral

resolution is required for biological assays, as the S-enantiomer often exhibits distinct

pharmacological profiles in GPCR binding.

Conformation: The piperidin-2-one ring adopts a distorted half-chair or boat conformation,

stabilized by the amide resonance. The bulky 2-chlorophenyl group preferentially occupies

the equatorial position to minimize 1,3-diaxial interactions, though the ortho-chloro

substituent introduces rotational barriers (atropisomerism potential) that can influence

"induced fit" binding.
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The most robust, scalable route for synthesizing 4-arylpiperidin-2-ones is the Reductive

Cyclization of Nitro-Esters. This pathway is preferred over direct arylation of lactams due to

higher regioselectivity and yield.

Core Reaction Pathway
Michael Addition: Reaction of ethyl 3-(2-chlorophenyl)acrylate with nitromethane.

Reductive Cyclization: Hydrogenation of the nitro group to an amine, which spontaneously

cyclizes with the ester to form the lactam.

2-Chlorobenzaldehyde Ethyl 3-(2-chlorophenyl)acrylate

Wittig / Horner-Wadsworth-Emmons
(Triethyl phosphonoacetate, NaH) Ethyl 4-(2-chlorophenyl)-4-nitrobutanoate

Michael Addition
(Nitromethane, DBU) 4-(2-Chlorophenyl)piperidin-2-one

Reductive Cyclization
(H2, Raney Ni, MeOH, Heat)

Click to download full resolution via product page

Figure 1: Strategic synthesis pathway via nitro-ester reduction.

Detailed Experimental Protocol
Step 1: Preparation of Ethyl 3-(2-chlorophenyl)acrylate

Reagents: 2-Chlorobenzaldehyde (1.0 eq), Triethyl phosphonoacetate (1.1 eq), NaH (1.2

eq), THF.

Procedure: To a suspension of NaH in dry THF at 0°C, add triethyl phosphonoacetate

dropwise. Stir for 30 min. Add 2-chlorobenzaldehyde. Warm to RT and stir for 4 hours.

Quench with water, extract with EtOAc.[2]

Checkpoint: Monitor TLC for disappearance of aldehyde.

Step 2: Michael Addition (The Critical Step)

Reagents: Acrylate (from Step 1), Nitromethane (5.0 eq), DBU (1,8-

Diazabicyclo[5.4.0]undec-7-ene) (1.0 eq).

Procedure: Dissolve acrylate in excess nitromethane. Add DBU. Heat to 60°C for 12–24

hours.
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Purification: Evaporate excess nitromethane. Flash chromatography (Hexane/EtOAc) is

essential here to remove polymeric side products.

Why this works: The electron-withdrawing ester activates the alkene, while the nitro group

serves as a "masked" amine for the final cyclization.

Step 3: Reductive Cyclization

Reagents: Nitro-ester intermediate, Raney Nickel (catalytic), Methanol.

Procedure: Place the nitro-ester in a hydrogenation vessel with MeOH and Raney Ni.

Pressurize with H₂ (40–60 psi). Heat to 50°C.

Mechanism: The nitro group (-NO₂) reduces to the amine (-NH₂). The amine performs an

intramolecular nucleophilic attack on the ester carbonyl, releasing ethanol and closing the

lactam ring.

Validation: IR spectrum will show the shift from Ester C=O (~1735 cm⁻¹) to Amide/Lactam

C=O (~1660 cm⁻¹).

Analytical Characterization
To validate the identity of 4-(2-Chlorophenyl)piperidin-2-one, the following spectral signatures

must be confirmed:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b14875880/docs?utm_src=pdf-body#4-2-chlorophenyl-piperidin-2-one-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14875880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Signature Interpretation

¹H NMR (DMSO-d₆) δ 7.2–7.5 (m, 4H)
Aromatic protons (2-

chlorophenyl pattern).

δ 7.6 (br s, 1H)
Amide NH (exchangeable with

D₂O).

δ 3.2–3.5 (m, 2H)
C6 protons (adjacent to

Nitrogen).

δ 2.3–2.6 (m, 2H)
C3 protons (adjacent to

Carbonyl).

δ 3.6 (m, 1H)
C4 proton (Benzylic/Chiral

center).

IR Spectroscopy 1650–1670 cm⁻¹
Strong Amide I band (Lactam

C=O).

3200–3400 cm⁻¹ Broad NH stretch.

Mass Spectrometry m/z 209.67 [M+H]⁺
Characteristic Chlorine isotope

pattern (3:1 ratio of M : M+2).

Applications in Drug Discovery
This scaffold is not merely an intermediate but a "privileged structure" in medicinal chemistry.[1]

Neurokinin-1 (NK1) Antagonists: The 4-phenylpiperidin-2-one core mimics the spatial

arrangement of Substance P antagonists. The 2-chloro substituent locks the conformation,

potentially improving selectivity for NK1 over NK2/NK3.

Sigma-1 Receptor Ligands: The lactam nitrogen can be alkylated with bulky hydrophobic

groups to generate high-affinity Sigma-1 ligands, investigated for neuroprotective effects.

Calcium Channel Blockers: Structural analogs are explored as non-dihydropyridine calcium

channel blockers, where the lactam ring replaces the traditional dihydropyridine core to

improve metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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